Cas no 1694229-20-3 (tert-butyl 7-ethynyl-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 7-ethynyl-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 1694229-20-3
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• MDL: MFCD27047125
• CID: 4611295
• PubChem ID: 104277756
• Update Time: 2025-08-05

tert-butyl 7-ethynyl-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-ethynyl-2,3-dihydro-1H-indole-1-carboxylate
• 1H-Indole-1-carboxylic acid, 7-ethynyl-2,3-dihydro-, 1,1-dimethylethyl ester

• MDL： MFCD27047125
• Inchi： 1S/C15H17NO2/c1-5-11-7-6-8-12-9-10-16(13(11)12)14(17)18-15(2,3)4/h1,6-8H,9-10H2,2-4H3
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC=C2C#C)CC1

Additional information on tert-butyl 7-ethynyl-2,3-dihydro-1H-indole-1-carboxylate

tert-butyl 7-ethynyl-2,3-dihydro-1H-indole-1-carboxylate

The compound tert-butyl 7-ethynyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 1694229-20-3) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound has garnered attention due to its unique structure and potential applications in drug discovery and materials science. The molecule consists of a dihydroindole core with an ethynyl group at the 7-position and a tert-butyl ester group at the 1-position. These structural features make it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of dihydroindole derivatives in medicinal chemistry. The presence of the ethynyl group in this compound introduces rigidity and potential for conjugation, which can enhance its pharmacokinetic properties. Researchers have explored the use of tert-butyl esters as protecting groups in peptide synthesis, and this compound serves as an excellent example of such applications. Its stability under various reaction conditions makes it a preferred choice for multi-step synthesis protocols.

The synthesis of tert-butyl 7-ethynyl-2,3-dihydro-1H-indole-1-carboxylate involves a combination of palladium-catalyzed cross-coupling reactions and esterification techniques. These methods have been optimized to achieve high yields and purity, ensuring its suitability for large-scale production. The use of sustainable solvents and catalysts in these reactions aligns with the growing trend toward green chemistry practices.

In terms of applications, this compound has been utilized in the construction of bioactive molecules with potential anticancer and anti-inflammatory properties. Its ability to undergo various functional group transformations facilitates its integration into diverse chemical frameworks. For instance, the ethynyl group can be converted into a variety of functionalities, including alkenes, allenes, or even more complex ring systems through Sonogashira or other alkyne coupling reactions.

The study of dihydroindole derivatives has also extended into materials science, where their electronic properties are being investigated for use in organic electronics. The tert-butyl ester group not only serves as a protecting group but also contributes to the molecule's solubility and processability, making it a valuable component in polymer synthesis.

From a toxicological perspective, understanding the safety profile of tert-butyl 7-ethynyl-2,3-dihydro-1H-indole-1-carboxylate is crucial for its application in pharmaceuticals. Recent toxicity studies have indicated that while the compound exhibits low acute toxicity, long-term exposure studies are necessary to fully assess its safety profile.

In conclusion, tert-butyl 7-ethynyl-2,3-dihydro-1H-indole-1-carboxylate is a multifaceted compound with promising applications across various domains of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel bioactive molecules and advanced materials. As research continues to uncover new synthetic pathways and applications for this compound, its role in modern chemistry is expected to grow significantly.